N-(2-(tert-Butoxy)ethyl)cyclopropanamine hydrochloride
Overview
Description
N-(2-(tert-Butoxy)ethyl)cyclopropanamine is a chemical compound with the CAS Number: 1250523-04-6 . It has a molecular weight of 157.26 . The compound is in liquid form .
Molecular Structure Analysis
The molecular formula of N-(2-(tert-Butoxy)ethyl)cyclopropanamine is C9H19NO . It contains a total of 30 atoms, including 19 Hydrogen atoms, 9 Carbon atoms, 1 Nitrogen atom, and 1 Oxygen atom .Physical And Chemical Properties Analysis
N-(2-(tert-Butoxy)ethyl)cyclopropanamine is a liquid at room temperature . It has a molecular weight of 157.26 .Scientific Research Applications
Synthesis and Biological Evaluation
- The synthesis of bromophenol derivatives with a cyclopropyl moiety has shown effective inhibition of cytosolic carbonic anhydrase and acetylcholinesterase enzymes, which are relevant in the treatment of diseases like Alzheimer's, Parkinson's, and ataxia (Boztaş et al., 2019). These findings underscore the potential therapeutic applications of cyclopropanamine derivatives in neurodegenerative and cognitive disorders.
Enzyme Inhibition and Medicinal Chemistry
- N-[2-(o-chlorophenoxy)-ethyl]-cyclopropylamine and related compounds have been studied for their monoamine oxidase (MAO) inhibitory activity, demonstrating significant in vitro and in vivo inhibition. This suggests their potential as MAO inhibitors for treating psychiatric and neurological conditions (Fuller, 1968).
Advanced Synthetic Applications
- Research into the palladium(II)-catalyzed cyclopropanation of simple allyloxy and allylamino compounds demonstrates the utility of cyclopropanamine derivatives in organic synthesis, offering pathways to produce compounds with potential therapeutic applications (Tomilov et al., 1990).
Chemical Transformations and Derivatives Synthesis
- The acid-catalyzed rearrangement of 3-aza-8-oxatricyclo[3.2.1.02,4]octan-6-one acetals for the synthesis of 3-amino-3-deoxy-D-altrose and derivatives highlights the versatility of cyclopropanamine structures in synthesizing complex sugars, with implications for drug development and synthetic biology (Nativi et al., 1989).
Safety and Hazards
properties
IUPAC Name |
N-[2-[(2-methylpropan-2-yl)oxy]ethyl]cyclopropanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-9(2,3)11-7-6-10-8-4-5-8;/h8,10H,4-7H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFCXKVFWDVBTFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCCNC1CC1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(tert-Butoxy)ethyl)cyclopropanamine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(2,3-dimethoxybenzyl)acetamide](/img/structure/B2689574.png)
![2-[(4-Chlorophenyl)amino]-6-oxo-4-[3-(trifluoromethoxy)phenyl]-1,6-dihydropyrimidine-5-carbonitrile](/img/structure/B2689575.png)
![(E)-1-(1-oxa-4-thia-8-azaspiro[4.5]decan-8-yl)-3-(thiophen-3-yl)prop-2-en-1-one](/img/structure/B2689581.png)
![2-(Benzoylamino)-3-[4-(dimethylamino)phenyl]-acrylic acid](/img/structure/B2689582.png)
![N-(4-methoxyphenyl)-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyridine-3-sulfonamide](/img/structure/B2689584.png)
![1,7-dimethyl-3-(2-morpholinoethyl)-8-(m-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2689585.png)
![4-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxymethyl]pyridine](/img/structure/B2689587.png)
![N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-isopropoxybenzamide](/img/structure/B2689590.png)
